N-(4-bromo-2-methylphenyl)-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide

• IUPAC Name: N-(4-bromo-2-methylphenyl)-2-(1-methyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C11H12BrN5OS/c1-7-5-8(12)3-4-9(7)13-10(18)6-19-11-14-15-16-17(11)2/h3-5H,6H2,1-2H3,(H,13,18)
• InChI Key: CGCKSXZSMHWOMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)NC(=O)CSC2=NN=NN2C
• Molecular Formula: C11H12BrN5OS
• Molecular Weight: 342.22 g/mol

Description

N-(4-bromo-2-methylphenyl)-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C11H12BrN5OS and its molecular weight is 342.22. The purity is usually 95%.
BenchChem offers high-quality N-(4-bromo-2-methylphenyl)-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-bromo-2-methylphenyl)-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Antimicrobial Agents : A study conducted by Baviskar et al. (2013) involved the synthesis of a series of acetamide derivatives to determine their antimicrobial activity. These compounds showed promising in vitro antibacterial and antifungal activities against various pathogens such as Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, Salmonella typhi, Aspergillus niger, and Candida albicans, demonstrating their potential as antimicrobial agents (Baviskar, Khadabadi, & Deore, 2013).

Chemical Synthesis and Structure

• Chemical Reactions and Structural Studies : Research by Jordan and Markwell (1978) explored the reaction of N-(2-acetylbenzofuran-3-yl)acetamide with various halogenating agents. Their study contributes to understanding the chemical behavior and potential modifications of similar acetamide compounds in synthetic chemistry (Jordan & Markwell, 1978).

Synthesis and Evaluation in Medicinal Chemistry

• Glutaminase Inhibitors : Shukla et al. (2012) synthesized a series of compounds related to N-(4-bromo-2-methylphenyl)-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide as part of their study on glutaminase inhibitors. This research is significant in exploring potential treatments for diseases where glutaminase activity is a factor, such as certain cancers (Shukla et al., 2012).

Anticancer Research

• Anticancer Activity : Evren et al. (2019) conducted a study involving the synthesis of derivatives related to the given compound. They investigated these compounds for their anticancer activity against human lung adenocarcinoma cells, revealing the potential use of such compounds in cancer treatment (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).